Cas no 38441-47-3 (2,5-dibromobenzene-1-thiol)

• Product Name: 2,5-dibromobenzene-1-thiol
• CAS No: 38441-47-3
• MF: C₆H₄Br₂S
• MW: 267.968958854675
• MDL: MFCD00068901
• CID: 3959446
• PubChem ID: 12322762
• Update Time: 2025-06-21

2,5-dibromobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,5-dibromo-
• 2,5-Dibromobenzenethiol
• 2,5-Dibromobenzenethiol ISO 9001：2015 REACH
• 2,5-dibromobenzene-1-thiol
• MFCD00068901
• EN300-1262499
• CS-0268718
• 2,5-dibromothiophenol
• SCHEMBL1392572
• AKOS009266196
• ZUAMDMWZDFEYFG-UHFFFAOYSA-N
• 2,5-dibromo-thiophenol
• 38441-47-3

• MDL： MFCD00068901
• Inchi： 1S/C6H4Br2S/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
• InChI Key： ZUAMDMWZDFEYFG-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Br)=CC=C1Br

Computed Properties

• Exact Mass: 267.83800Da
• Monoisotopic Mass: 265.84005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2,5-dibromobenzene-1-thiol

Introduction to 2,5-dibromobenzene-1-thiol (CAS No. 38441-47-3)

2,5-dibromobenzene-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 38441-47-3, is a significant organic compound with a molecular structure featuring both bromine and sulfur substituents. This compound has garnered attention in the field of pharmaceutical chemistry and materials science due to its versatile reactivity and potential applications. The presence of two bromine atoms at the 2- and 5-positions, combined with a thiol (-SH) group at the 1-position, makes it a valuable intermediate in synthetic chemistry, particularly in the development of complex molecules.

The synthesis of 2,5-dibromobenzene-1-thiol typically involves the bromination of benzene derivatives followed by selective thiolation. The precise positioning of the bromine atoms influences its reactivity, making it a useful precursor for further functionalization. In recent years, advances in synthetic methodologies have enabled more efficient and selective preparations of this compound, enhancing its utility in research and industrial applications.

One of the most compelling aspects of 2,5-dibromobenzene-1-thiol is its role as a building block in medicinal chemistry. The combination of bromine and sulfur functionalities provides multiple sites for further chemical modifications, allowing chemists to design molecules with tailored properties. For instance, it has been employed in the synthesis of novel antimicrobial agents and anticancer compounds. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in protein stabilization and drug delivery systems.

Recent studies have highlighted the potential of 2,5-dibromobenzene-1-thiol in materials science. Its ability to act as a crosslinking agent or a ligand for metal complexes has been explored in the development of advanced materials such as conductive polymers and catalysts. The bromine atoms can participate in palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures. These reactions are pivotal in pharmaceutical synthesis but also extend to agrochemicals and specialty chemicals.

The pharmacological significance of 2,5-dibromobenzene-1-thiol has been further underscored by recent clinical research. Researchers have investigated its derivatives as potential inhibitors of key biological pathways involved in diseases such as cancer and inflammation. The thiol group's ability to interact with thiols on target proteins makes it an attractive scaffold for designing small-molecule drugs that can modulate enzyme activity or protein-protein interactions. Additionally, the bromine atoms can be leveraged for further derivatization via Suzuki or Heck couplings, expanding the chemical space available for drug discovery.

In industrial applications, 2,5-dibromobenzene-1-thiol serves as a precursor for various specialty chemicals. Its reactivity allows for the synthesis of dyes, corrosion inhibitors, and polymer additives. The compound's stability under different conditions makes it suitable for use in harsh environments where other reagents might degrade. Furthermore, its role in fine chemical synthesis underscores its importance in maintaining high standards of purity and yield in manufacturing processes.

The environmental impact of using 2,5-dibromobenzene-1-thiol has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These innovations align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical production. By optimizing reaction conditions and employing catalytic methods, researchers are striving to make processes involving this compound more environmentally friendly.

Future directions in the study of 2,5-dibromobenzene-1-thiol include exploring its applications in nanotechnology and biomedicine. Its molecular structure offers opportunities for designing nanostructured materials with specific functionalities or for use as contrast agents in medical imaging. Moreover, its derivatives could serve as probes or tools for studying biological systems at the molecular level. As our understanding of its properties grows, so too will its potential applications across multiple scientific disciplines.

In conclusion,2,5-dibromobenzene-1-thiol (CAS No. 38441-47-3) is a multifaceted compound with significant implications in pharmaceuticals、materials science、and industrial chemistry。 Its unique structural features enable diverse applications，from drug development to advanced material design。 Ongoing research continues to uncover new possibilities，underscoring its importance as a chemical building block for innovation.